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Introduction

2-Cyanobenzyl bromide, also known as 2-(bromomethyl)benzonitrile, is a versatile organic
compound that serves as a crucial intermediate in the synthesis of various pharmaceuticals
and other fine chemicals.[1][2][3] Its bifunctional nature, featuring both a reactive benzyl
bromide group and a cyano group, allows for a wide range of chemical transformations, making
it a valuable building block in medicinal chemistry and materials science.[2] This technical
guide provides a comprehensive overview of the physical characteristics of 2-cyanobenzyl
bromide, along with a detailed experimental protocol for its synthesis.

Core Physical Characteristics

The physical properties of 2-cyanobenzyl bromide are summarized in the table below. These
characteristics are essential for its handling, storage, and application in synthetic chemistry.
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Property Value Reference
Molecular Formula CsHeBIN [4]
Molecular Weight 196.04 g/mol [4]

White to light yellow crystalline
Appearance [31[5]
powder or chunks

Melting Point 72-74 °C [3]
Boiling Point 111 °C at 1.5 mmHg [3]
Density ~1.5 g/cm?3 (rough estimate) [3]

Slightly soluble in water.
N Soluble in organic solvents
Solubility [3]
such as methanol, chloroform,

and ethyl acetate.

CAS Number 22115-41-9 [3]

Experimental Protocols

While detailed experimental procedures for the determination of the above physical properties
are not extensively published, they are typically determined using standard laboratory
techniques such as capillary melting point determination, vacuum distillation for boiling point,
and gravimetric methods for density. The following section provides a detailed, cited
experimental protocol for the synthesis of 2-cyanobenzyl bromide.

Synthesis of 2-Cyanobenzyl Bromide from o-Tolunitrile

A common and effective method for the synthesis of 2-cyanobenzyl bromide is the radical
bromination of o-tolunitrile (2-methylbenzonitrile) using N-bromosuccinimide (NBS) as the
brominating agent and a radical initiator such as azobisisobutyronitrile (AIBN).[5]

Materials:

e O-Tolunitrile (2-methylbenzyl cyanide)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.guidechem.com/question/how-to-prepare-2-cyanobenzyl-b-id130795.html
https://www.guidechem.com/question/how-to-prepare-2-cyanobenzyl-b-id130795.html
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3241402.htm
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemdad.com/index.php?c=article&id=54530
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3241402.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e N-Bromosuccinimide (NBS)

o Azobisisobutyronitrile (AIBN)

e Carbon tetrachloride (CCla)

e Saturated aqueous sodium bicarbonate solution
e Sodium sulfate (anhydrous)

e Hexane

Procedure:[5]

e To a solution of o-tolunitrile (325 mmol) in carbon tetrachloride (300 mL), add N-
bromosuccinimide (346 mmol) and azobisisobutyronitrile (29.25 mmol).

o Heat the reaction mixture to 90°C and maintain this temperature for 2 hours.

 After the reaction is complete, cool the mixture to room temperature.

 Filter the mixture to remove the precipitated solid (succinimide).

o Wash the filtrate with a saturated aqueous sodium bicarbonate solution (4 x 120 mL).
o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield the crude product.

e Wash the resulting solid with hexane (4 x 500 mL) and dry to obtain 2-cyanobenzyl bromide
as a yellow solid.

Synthesis Workflow

The following diagram illustrates the synthetic pathway for 2-cyanobenzyl bromide from o-
tolunitrile.
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Caption: Synthesis of 2-Cyanobenzyl Bromide.

Safety and Handling

2-Cyanobenzyl bromide is a corrosive and lachrymatory substance.[3] It should be handled
with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and
eyes. In case of contact, rinse immediately with plenty of water.

Conclusion

2-Cyanobenzyl bromide is a key synthetic intermediate with well-defined physical properties. Its
synthesis is readily achievable through established laboratory procedures. A thorough
understanding of its characteristics and safe handling practices is crucial for its effective and
safe utilization in research and development. The information provided in this guide serves as a
valuable resource for professionals working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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